Cas no 920650-00-6 (N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide
• CAS No: 920650-00-6
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5013673
• PubChem ID: 16361161
• Update Time: 2025-06-10

N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• NCGC00378430
• N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide
• s9677
• Z95624024
• N-(4-Methoxy-3-(morpholinosulfonyl)phenyl)-3-(1H-pyrrol-1-yl)benzamide
• N-(4-methoxy-3-morpholin-4-ylsulfonylphenyl)-3-pyrrol-1-ylbenzamide
• N-[4-Methoxy-3-(4-morpholinylsulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide (ACI)
• EX-A4930
• MS-27939
• G13530
• CS-0163621
• 920650-00-6
• AKOS034730049
• SCHEMBL25433429
• HY-138657
• N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(pyrrol-1-yl)benzamide

• Inchi： 1S/C22H23N3O5S/c1-29-20-8-7-18(16-21(20)31(27,28)25-11-13-30-14-12-25)23-22(26)17-5-4-6-19(15-17)24-9-2-3-10-24/h2-10,15-16H,11-14H2,1H3,(H,23,26)
• InChI Key： IFXCVBOQNYHBMX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N2C=CC=C2)C=CC=1)NC1C=C(S(N2CCOCC2)(=O)=O)C(OC)=CC=1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.2

Additional information on N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide

Professional Introduction to N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide (CAS No. 920650-00-6)

N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide, identified by its CAS number 920650-00-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a morpholine-4-sulfonyl group and a pyrrole ring, contribute to its distinctive chemical properties and potential therapeutic applications.

The N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl] moiety is a key structural component that imparts specific interactions with biological targets. This part of the molecule is known to enhance binding affinity and selectivity, which are crucial factors in drug design. The morpholine-4-sulfonyl group, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. Its sulfonamide functionality provides a hydrogen bond donor/acceptor capability, which is essential for stabilizing interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide has been investigated for its potential role in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in the pathogenesis of these diseases.

The pyrrole ring in the structure of N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide adds another layer of complexity and functionality. Pyrrole derivatives are well-known for their diverse biological activities, ranging from antimicrobial to antitumor properties. The integration of the pyrrole ring with the benzamide moiety creates a synergistic effect, enhancing the overall bioactivity of the compound. This synergism has been observed in various preclinical studies, where combinations of these structural elements have shown improved efficacy compared to individual components.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the morpholine-4-sulfonyl group and the pyrrole ring provides a rich scaffold for further chemical modifications. Medicinal chemists have leveraged this structural diversity to explore analogs with improved pharmacokinetic profiles and reduced side effects. These modifications have led to several promising candidates that are currently undergoing further investigation.

The pharmacological profile of N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with specific targets, such as enzymes and receptors, with high affinity. These interactions have been correlated with functional outcomes, including inhibition of enzymatic activity and modulation of signaling pathways. In vivo studies have further supported these findings, showing that the compound can reach target sites effectively and produce desired therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the morpholine-4-sulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance the yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The chemical stability of N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide is another critical factor that has been thoroughly investigated. Stability studies under various conditions, including temperature, humidity, and light exposure, have provided insights into its shelf life and storage requirements. These studies are essential for ensuring that the compound remains effective throughout its intended use period.

In conclusion, N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]-3-(1H-pyrrol-1-y]benzamide (CAS No. 920650006) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing new therapies that address unmet medical needs.